Cas no 1147386-53-5 (N-[2-(4-tert-butylphenoxy)ethyl]-2-chloropyridine-4-carboxamide)

• Product Name: N-[2-(4-tert-butylphenoxy)ethyl]-2-chloropyridine-4-carboxamide
• CAS No: 1147386-53-5
• MF: C₁₈H₂₁ClN₂O₂
• MW: 332.824543714523
• CID: 5822730
• PubChem ID: 35354909
• Update Time: 2025-10-12

N-[2-(4-tert-butylphenoxy)ethyl]-2-chloropyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z147138344
• AKOS008068167
• EN300-26581776
• N-[2-(4-tert-butylphenoxy)ethyl]-2-chloropyridine-4-carboxamide
• 1147386-53-5

• Inchi： 1S/C18H21ClN2O2/c1-18(2,3)14-4-6-15(7-5-14)23-11-10-21-17(22)13-8-9-20-16(19)12-13/h4-9,12H,10-11H2,1-3H3,(H,21,22)
• InChI Key： DMXRZEOLCXXCEU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(NCCOC1C=CC(=CC=1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 332.1291556g/mol
• Monoisotopic Mass: 332.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 51.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-[2-(4-tert-butylphenoxy)ethyl]-2-chloropyridine-4-carboxamide

Comprehensive Overview of N-[2-(4-tert-butylphenoxy)ethyl]-2-chloropyridine-4-carboxamide (CAS No. 1147386-53-5)

N-[2-(4-tert-butylphenoxy)ethyl]-2-chloropyridine-4-carboxamide, identified by its CAS number 1147386-53-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a pyridine ring with a tert-butylphenoxy group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers and industry professionals often search for terms like "synthesis of N-[2-(4-tert-butylphenoxy)ethyl]-2-chloropyridine-4-carboxamide" or "applications of CAS 1147386-53-5", reflecting its growing relevance in drug discovery and crop protection.

The compound's structural attributes, such as the chloropyridine moiety and carboxamide linkage, contribute to its potential as a building block for small-molecule inhibitors and pesticide formulations. Recent trends in green chemistry have spurred interest in optimizing its synthesis to reduce environmental impact, aligning with searches like "sustainable synthesis of chloropyridine derivatives". Additionally, its role in catalysis and material science is being explored, addressing queries such as "CAS 1147386-53-5 in advanced materials".

From a pharmacological perspective, N-[2-(4-tert-butylphenoxy)ethyl]-2-chloropyridine-4-carboxamide is studied for its ligand-binding properties, particularly in modulating enzyme activity. This ties into popular search terms like "mechanism of action of pyridine carboxamides". Its lipophilicity, influenced by the tert-butyl group, enhances membrane permeability—a critical factor in drug delivery systems, a topic frequently queried as "improving bioavailability with tert-butyl modifications".

In agrochemical applications, the compound's chlorinated pyridine core is leveraged for designing next-generation herbicides. With rising global demand for high-efficiency crop protection, searches for "chloropyridine-based agrochemicals" have surged. Regulatory discussions around eco-friendly pesticides further highlight its potential, as seen in queries like "environmental safety of CAS 1147386-53-5".

Analytical characterization of CAS 1147386-53-5 employs techniques such as HPLC, NMR, and mass spectrometry, addressing common questions like "how to purify N-[2-(4-tert-butylphenoxy)ethyl]-2-chloropyridine-4-carboxamide". Stability studies under varying pH and temperature conditions are also pivotal, resonating with searches for "storage guidelines for pyridine carboxamides".

Future research directions may focus on structure-activity relationships (SAR) to refine its efficacy, a theme echoed in queries such as "SAR of tert-butylphenoxy derivatives". Collaborative efforts between academia and industry aim to expand its utility while adhering to sustainability goals, making this compound a focal point for innovation in multiple scientific domains.